Cas no 2228861-81-0 (2-azido-2-(4-methylcyclohexyl)ethan-1-ol)

• Product Name: 2-azido-2-(4-methylcyclohexyl)ethan-1-ol
• CAS No: 2228861-81-0
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5996171
• PubChem ID: 165879398
• Update Time: 2025-11-07

2-azido-2-(4-methylcyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(4-methylcyclohexyl)ethan-1-ol
• 2228861-81-0
• EN300-1734636

• Inchi： 1S/C9H17N3O/c1-7-2-4-8(5-3-7)9(6-13)11-12-10/h7-9,13H,2-6H2,1H3
• InChI Key： BPBHLBIPQPTNGS-UHFFFAOYSA-N
• SMILES： OCC(C1CCC(C)CC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-(4-methylcyclohexyl)ethan-1-ol

2-Azido-2-(4-Methylcyclohexyl)Ethan-1-Ol: A Comprehensive Overview

The compound 2-Azido-2-(4-Methylcyclohexyl)Ethan-1-Ol, also known by its CAS number NO2228861-81-0, is a fascinating molecule with a unique structure and a wide range of potential applications. This compound belongs to the class of azide-containing alcohols, which have garnered significant attention in recent years due to their versatility in organic synthesis and their role in various chemical reactions.

The molecular structure of 2-Azido-2-(4-Methylcyclohexyl)Ethan-1-Ol consists of a cyclohexane ring substituted with a methyl group at the 4-position, attached to an ethan-1-ol moiety that also bears an azide group at the 2-position. This arrangement provides the molecule with both steric and electronic diversity, making it an interesting candidate for exploring stereochemical outcomes in reactions.

Recent studies have highlighted the importance of azide-containing compounds in click chemistry, particularly in the formation of bioisosteric replacements and in the synthesis of complex molecules. The azide group in 2-Azido-2-(4-Methylcyclohexyl)Ethan-1-Ol can undergo various transformations, such as the Staudinger reaction or the Huisgen cycloaddition, which are pivotal in drug discovery and materials science.

In terms of synthesis, researchers have developed efficient methods to prepare 2-Azido-2-(4-Methylcyclohexyl)Ethan-1-Ol. One notable approach involves the azidation of a corresponding alcohol using sodium azide (NaN3) under specific conditions. This method has been optimized to ensure high yields and selectivity, making it suitable for large-scale production.

The applications of this compound are diverse. In medicinal chemistry, it serves as a valuable intermediate for constructing bioactive molecules with potential therapeutic properties. For instance, its ability to participate in cycloaddition reactions has been exploited to create novel scaffolds for drug candidates targeting various diseases.

In addition to its role in organic synthesis, 2-Azido-2-(4-Methylcyclohexyl)Ethan-1-Ol has shown promise in polymer chemistry. The azide group can be incorporated into polymeric materials through controlled radical polymerization techniques, leading to materials with tailored mechanical and thermal properties.

The stability and reactivity of this compound have been extensively studied under different conditions. Research indicates that while it is stable under normal storage conditions, it exhibits reactivity towards nucleophiles and electrophiles, depending on the reaction environment.

In conclusion, 2-Azido-2-(4-Methylcyclohexyl)Ethan-1-Ol is a multifaceted compound with significant potential across various fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative chemical processes and materials.